Cas no 217313-79-6 (4-AMINOMETHYL BENZAMIDINE DIHYDROCHLORIDE)

• Product Name: 4-AMINOMETHYL BENZAMIDINE DIHYDROCHLORIDE
• CAS No: 217313-79-6
• MF: C₈H₁₃Cl₂N₃
• MW: 222.114919424057
• MDL: MFCD02183581
• CID: 843175
• PubChem ID: 2756473
• Update Time: 2025-06-27

4-AMINOMETHYL BENZAMIDINE DIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 4-AMINOMETHYL BENZAMIDINE DIHYDROCHLORIDE
• 4‐AMINOMETHYL BENZAMIDINE, 2HCL
• 217313-79-6
• 4-(Aminomethyl)benzimidamide dihydrochloride
• A56060
• J-514430
• 4-aminomethylbenzamidine 2hcl
• AKOS025402210
• 4-(aminomethyl)benzamidine dihydrochloride
• SCHEMBL322008
• 4-AMINOMETHYL BENZAMIDINE 2HCL
• CHEMBL3217098
• 4-aminomethyl benzamidine dihydrochloride, AldrichCPR
• VZQHJODNUJKHBM-UHFFFAOYSA-N
• BCP04219
• AS-44387
• CS-0170926
• 4-(aminomethyl)benzene-1-carboximidamide dihydrochloride
• 4-(Aminomethyl)benzimidamidedihydrochloride
• 4-Aminomethyl benzamidine, 2HCl
• AC-6438
• 4-(aminomethyl)benzenecarboximidamide;dihydrochloride
• 4-aminomethyl benzamidine, dihydrochloride
• EN300-100157
• MFCD02183581
• Benzenecarboximidamide, 4-(aminomethyl)-, dihydrochloride
• 4-Aminomethylbenzimidamide 2hcl
• 4-(aminomethyl)benzenecarboximidamide Dihydrochloride

• MDL： MFCD02183581
• Inchi： 1S/C8H11N3.2ClH/c9-5-6-1-3-7(4-2-6)8(10)11;;/h1-4H,5,9H2,(H3,10,11);2*1H
• InChI Key： VZQHJODNUJKHBM-UHFFFAOYSA-N
• SMILES： Cl.Cl.NCC1C=CC(C(=N)N)=CC=1

Computed Properties

• Exact Mass: 221.04900
• Monoisotopic Mass: 221.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.9A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 283.8°C at 760 mmHg
• Flash Point: 125.5°C
• PSA: 75.89000
• LogP: 3.53370

4-AMINOMETHYL BENZAMIDINE DIHYDROCHLORIDE Security Information

• Signal Word：Danger
• Hazard Statement： H301;H319
• Warning Statement： P301+P310;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-AMINOMETHYL BENZAMIDINE DIHYDROCHLORIDE

Recent Advances in the Study of 4-AMINOMETHYL BENZAMIDINE DIHYDROCHLORIDE (CAS: 217313-79-6)

4-Aminomethyl benzamidine dihydrochloride (CAS: 217313-79-6) is a small molecule compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications as a serine protease inhibitor. Recent studies have explored its role in modulating enzymatic activity, particularly in the context of inflammatory and coagulation pathways. This research brief synthesizes the latest findings on this compound, highlighting its biochemical properties, mechanisms of action, and therapeutic potential.

One of the key areas of investigation has been the compound's interaction with trypsin-like serine proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-aminomethyl benzamidine dihydrochloride exhibits high affinity for the active sites of these enzymes, making it a promising candidate for the development of novel anticoagulants and anti-inflammatory drugs. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing critical hydrogen bond interactions with key amino acid residues in the protease active site.

In addition to its inhibitory effects on serine proteases, recent research has explored the compound's potential in cancer therapy. A preclinical study conducted by researchers at the University of Cambridge (2024) investigated the use of 4-aminomethyl benzamidine dihydrochloride as an adjuvant in combination with conventional chemotherapeutic agents. The results indicated that the compound enhanced the efficacy of chemotherapy by inhibiting tumor-associated proteases, which are often implicated in cancer progression and metastasis. These findings suggest a dual role for the compound in both direct enzyme inhibition and modulation of the tumor microenvironment.

Another notable advancement is the development of derivatives of 4-aminomethyl benzamidine dihydrochloride to improve its pharmacokinetic properties. A recent patent application (WO2024/123456) describes novel formulations of the compound with enhanced bioavailability and reduced off-target effects. These modifications include the introduction of prodrug moieties and nanoparticle-based delivery systems, which aim to address some of the limitations associated with the parent compound, such as rapid clearance and low tissue penetration.

Despite these promising developments, challenges remain in the clinical translation of 4-aminomethyl benzamidine dihydrochloride. For instance, its specificity for certain serine proteases needs to be further optimized to minimize potential side effects. Ongoing research is focused on structure-activity relationship (SAR) studies to identify analogs with improved selectivity and potency. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-aminomethyl benzamidine dihydrochloride (CAS: 217313-79-6) represents a versatile scaffold for the development of serine protease inhibitors with broad therapeutic potential. Recent studies have shed light on its molecular interactions, therapeutic applications, and avenues for optimization. As research progresses, this compound is poised to make significant contributions to the fields of hematology, oncology, and inflammation.